Cas no 50900-45-3 (Benzoic acid, 2-[(3,4-dichlorophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(3,4-dichlorophenyl)thio]-
• CAS No: 50900-45-3
• MF: C₁₃H₈Cl₂O₂S
• MW: 299.172420501709
• MDL: MFCD21536490
• CID: 363816
• PubChem ID: 12271938
• Update Time: 2025-06-28

Benzoic acid, 2-[(3,4-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3,4-dichlorophenyl)thio]-
• 2-(3,4-dichlorophenyl)sulfanylbenzoic acid
• SCHEMBL11472530
• 50900-45-3
• AKOS014853675
• A1-05310
• DTXSID10483466

• MDL： MFCD21536490
• Inchi： 1S/C13H8Cl2O2S/c14-10-6-5-8(7-11(10)15)18-12-4-2-1-3-9(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： XZSZKZSGKUQNIA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 297.96234
• Monoisotopic Mass: 297.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Additional information on Benzoic acid, 2-[(3,4-dichlorophenyl)thio]-

Benzoic acid, 2-[(3,4-dichlorophenyl)thio] (CAS No. 50900-45-3): A Comprehensive Overview

Benzoic acid, 2-[(3,4-dichlorophenyl)thio], with the chemical identifier CAS No. 50900-45-3, is a significant compound in the field of pharmaceutical and biochemical research. This organosulfur compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a benzoic acid moiety and a thioether group linked to a 3,4-dichlorophenyl moiety imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure consists of a benzene ring substituted with a carboxylic acid group at the second position and a sulfur atom connected to a phenyl ring that is further substituted with two chlorine atoms at the third and fourth positions. This specific arrangement contributes to its chemical versatility, enabling various interactions with biological targets. The 3,4-dichlorophenyl group, in particular, is known for its ability to modulate electronic properties and enhance binding affinity in drug design.

In recent years, Benzoic acid, 2-[(3,4-dichlorophenyl)thio] has been explored as a key intermediate in the synthesis of bioactive molecules. Its thioether functionality allows for facile modifications through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This adaptability has made it a popular choice for medicinal chemists seeking to develop compounds with potential antimicrobial, anti-inflammatory, or anticancer properties.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The combination of the benzoic acid moiety and the electron-withdrawing effect of the 3,4-dichlorophenyl group can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. These factors are critical in determining the efficacy and safety of potential drug candidates.

Recent studies have highlighted the compound's utility in designing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, researchers have investigated its potential as a scaffold for developing inhibitors of kinases and other enzymes implicated in cancer progression. The thioether linkage provides a hinge-binding motif that can interact with active sites of these enzymes, potentially leading to the discovery of novel therapeutic agents.

The synthesis of Benzoic acid, 2-[(3,4-dichlorophenyl)thio] involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include the reaction of benzenethiol with 3,4-dichlorobenzoyl chloride under basic conditions, followed by purification procedures such as column chromatography or recrystallization. These synthetic routes underscore the compound's feasibility for large-scale production and further derivatization.

The compound's pharmacological profile has been examined in various preclinical models. Initial studies suggest that derivatives of this scaffold exhibit promising activity against certain microbial pathogens due to their ability to disrupt essential biological processes. Additionally, preliminary data indicate that modifications to the benzoic acid moiety can enhance binding affinity to specific biological targets, offering opportunities for optimizing drug-like properties.

The use of computational methods has further accelerated the discovery process for derivatives of Benzoic acid, 2-[(3,4-dichlorophenyl)thio]. Molecular docking simulations have been employed to predict interactions between this compound and biological targets such as protein kinases or transcription factors. These simulations provide valuable insights into binding modes and can guide the design of more potent and selective inhibitors.

In conclusion, Benzoic acid, 2-[(3,4-dichlorophenyl)thio] (CAS No. 50900-45-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an important role in future drug discovery efforts.